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Compound of Interest

Compound Name: Ethyl (E)-2-hexenoate

Cat. No.: B075292

This guide provides essential safety and logistical information for the proper disposal of Ethyl
(E)-2-hexenoate, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
compliance.

Key Safety and Hazard Information

Ethyl (E)-2-hexenoate is classified as a flammable liquid and vapor.[1][2] It is crucial to handle
this chemical in a well-ventilated area and away from heat, sparks, open flames, and other
ignition sources.[1][2] Personal protective equipment, including gloves, and eye/face protection,
should be worn when handling this substance.[1][3]

Quantitative Data for Ethyl (E)-2-hexenoate

For easy reference, the following table summarizes the key quantitative data for Ethyl (E)-2-
hexenoate.
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Property Value Source
CAS Number 27829-72-7 [1114]
Molecular Formula C8H1402 [5]
Molecular Weight 142.19 g/mol (approx.)

Appearance Liquid [1]
Classification Flammable Liquid, Category 3 [1][2]
Signal Word Warning [1]
Hazard Statements H226: Flammable liquid and 5]

vapor

Step-by-Step Disposal Protocol

The proper disposal of Ethyl (E)-2-hexenoate must be conducted in a manner that ensures
safety and complies with all relevant regulations.

Immediate Actions for Spills

e Ensure Safety: Immediately remove all sources of ignition from the spill area, including
sparks, open flames, and hot surfaces.[1][3] Use only non-sparking tools and explosion-proof
equipment during cleanup.[1][3]

o Ventilate the Area: Ensure the area is well-ventilated to disperse flammable vapors.[1][6]

» Personal Protection: Wear appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles or a face shield, and a lab coat. For larger spills, a
self-contained breathing apparatus may be necessary.[1][6]

o Containment: Prevent the spill from spreading and from entering drains or public waters.[6]

Cleanup and Collection

» Absorb the Spill: For small spills, use an inert absorbent material such as sand, silica gel, or
a universal binder to soak up the liquid.[3][6]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1513609&productDescription=ETHL+TRANS-2-HEXENOATE+98%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/ethyl-e-hex-2-enoate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5364778
https://www.fishersci.com/store/msds?partNumber=AAA1513609&productDescription=ETHL+TRANS-2-HEXENOATE+98%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1513609&productDescription=ETHL+TRANS-2-HEXENOATE+98%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/W243914?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAA1513609&productDescription=ETHL+TRANS-2-HEXENOATE+98%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/W243914?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/5364778
https://www.benchchem.com/product/b075292?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1513609&productDescription=ETHL+TRANS-2-HEXENOATE+98%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13985~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2002:09:04~~Ethyl%20hexanoate~~
https://www.fishersci.com/store/msds?partNumber=AAA1513609&productDescription=ETHL+TRANS-2-HEXENOATE+98%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13985~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2002:09:04~~Ethyl%20hexanoate~~
https://www.fishersci.com/store/msds?partNumber=AAA1513609&productDescription=ETHL+TRANS-2-HEXENOATE+98%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.synerzine.com/docs/sds/W01241%20SDS%20(US-English).pdf
https://www.fishersci.com/store/msds?partNumber=AAA1513609&productDescription=ETHL+TRANS-2-HEXENOATE+98%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.synerzine.com/docs/sds/W01241%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W01241%20SDS%20(US-English).pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13985~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2002:09:04~~Ethyl%20hexanoate~~
https://www.synerzine.com/docs/sds/W01241%20SDS%20(US-English).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Collect the Waste: Carefully collect the absorbed material and place it into a suitable,
labeled, and closed container for disposal.[3]

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then wash
with soap and water.

Final Disposal

o Waste Classification: The waste is considered hazardous due to its flammability.

» Storage: Store the sealed waste container in a cool, well-ventilated place, away from ignition
sources, pending disposal.[1][2]

» Professional Disposal: Dispose of the contents and the container in accordance with local,
state, and federal regulations. This must be done through an approved and licensed waste
disposal plant or collector.[1][2][6] Do not dispose of this chemical down the drain.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Ethyl
(E)-2-hexenoate.
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Caption: Disposal decision workflow for Ethyl (E)-2-hexenoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safe Disposal of Ethyl (E)-2-hexenoate: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075292#ethyl-e-2-hexenoate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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